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Compound of Interest

Compound Name: GSK215083

Cat. No.: B15579285

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

[11C]GSK215083 is a positron emission tomography (PET) radioligand used for imaging 5-HT6
receptors in the brain. Its synthesis involves the methylation of a precursor molecule using a
carbon-11 labeled methylating agent. This document provides detailed procedures for the
radiosynthesis and quality control of [11C]GSK215083, intended to ensure the production of a
high-quality radiotracer for preclinical and clinical research.

Radiosynthesis of [11C]GSK215083

The radiosynthesis of [11C]GSK215083 is achieved through the N-methylation of the
desmethyl precursor, 3-((3-fluorophenyl)sulfonyl)-8-(piperazin-1-yl)quinoline, using [11C]methyl
triflate.

Materials and Reagents

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15579285#bc-rfq
https://www.benchchem.com/product/b15579285/docs?utm_src=pdf-body#application-notes-and-protocols-11c-gsk215083-radiosynthesis-and-quality-control
https://www.benchchem.com/product/b15579285/docs?utm_src=pdf-body#application-notes-and-protocols-11c-gsk215083-radiosynthesis-and-quality-control
https://www.benchchem.com/product/b15579285/docs?utm_src=pdf-body#application-notes-and-protocols-11c-gsk215083-radiosynthesis-and-quality-control
https://www.benchchem.com/product/b15579285/docs?utm_src=pdf-body#application-notes-and-protocols-11c-gsk215083-radiosynthesis-and-quality-control
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579285?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Material/Reagent

Supplier

Grade

N-desmethyl-GSK215083

precursor

Commercially available

>98% purity

2,2,6,6-Tetramethylpiperidine

Commercially available

Anhydrous, 299%

Methanol (MeOH)

Commercially available

Anhydrous

Acetonitrile (MeCN)

Commercially available

Anhydrous, HPLC grade

[11C]Methyl triflate

([L1CICH30TY) Produced in-house N/A

Water for Injection (WFI) Commercially available USP grade
Ethanol (EtOH) Commercially available USP grade
Saline (0.9% NacCl) Commercially available USP grade

Experimental Protocol: Radiosynthesis

e Preparation of the Precursor Solution: Dissolve 1 mg of the N-desmethyl-GSK215083

precursor in 300 pL of a 2:1 mixture of methanol and acetonitrile.

e Radiolabeling Reaction:

o

[¢]

[¢]

o

Add 10 pL of 2,2,6,6-tetramethylpiperidine to the vessel.

Allow the reaction to proceed for 5 minutes at 80°C.

¢ Quenching and Preparation for Purification:

Transfer the prepared precursor solution to a reaction vessel.

Bubble the produced [11C]methyl triflate through the solution at 80°C.

o After 5 minutes, quench the reaction by adding 500 pL of the semi-preparative HPLC

mobile phase.

o The mixture is now ready for purification.
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Purification

Purification of [11C]GSK215083 is performed using semi-preparative reverse-phase high-
performance liquid chromatography (RP-HPLC).

Semi-Preparative HPLC Conditions

Parameter Specification
Column SphereClone ODS(2) C18 (or equivalent)
] Acetonitrile / Ammonium Formate Buffer (e.g.,
Mobile Phase
50mM, pH 4.5)
) Isocratic or Gradient (e.g., 40-60% Acetonitrile
Gradient ]
over 15 min)
Flow Rate 4-6 mL/min*
Detection UV (e.g., 254 nm) and radioactivity detector

*Note: Optimal mobile phase composition and gradient may require methods development.

Formulation

e The collected HPLC fraction containing [11C]GSK215083 is diluted with Water for Injection.

e The solution is then passed through a C18 solid-phase extraction (SPE) cartridge to remove
HPLC solvents.

e The radiotracer is eluted from the SPE cartridge with a small volume of ethanol.

o The final product is formulated in sterile saline for injection and passed through a 0.22 pm
sterile filter.

Radiosynthesis Workflow Diagram
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Caption: Radiosynthesis and purification workflow for [11C]|GSK215083.

Quality Control of [11C]GSK215083

A series of quality control tests must be performed on the final product to ensure its identity,

purity, and suitability for administration.

Quality Control Specifications
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Test Method Acceptance Criteria
] ) Clear, colorless, and free of
Appearance Visual Inspection ]
particulate matter
pH pH meter or strip 45-75

Radionuclidic Identity

Gamma-ray spectroscopy

Principal gamma photon at
511 keV

Radionuclidic Purity

Half-life measurement

19.8 - 21.0 minutes

Radiochemical Identity

Analytical RP-HPLC

Retention time of the main
radioactive peak matches that
of the GSK215083 reference
standard

Radiochemical Purity

Analytical RP-HPLC

= 95%

Molar Activity

Calculated from radioactivity

and mass

> 37 GBg/umol (1 Ci/umol) at

the time of injection

Residual Solvents

Gas Chromatography (GC)

Ethanol: < 5000
ppmAcetonitrile: <410 ppm

Bacterial Endotoxins

Limulus Amebocyte Lysate
(LAL) test

<175 EU/V (V = max.

recommended dose in mL)

Sterility

USP <71> Sterility Tests

No microbial growth (may be

performed retrospectively)

Experimental Protocol: Quality Control

o Appearance and pH: Visually inspect the final product vial. Measure the pH of a small

aliquot.

o Radionuclidic Identity and Purity: Use a gamma-ray spectrometer to confirm the 511 keV

peak. Measure the radioactivity over time to determine the half-life.

e Radiochemical Identity and Purity:

o Inject a sample of the final product onto an analytical RP-HPLC system.
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o Inject a sample of the non-radioactive GSK215083 reference standard.

o Confirm that the retention time of the major radioactive peak corresponds to the retention
time of the reference standard.

o Calculate the radiochemical purity by integrating the peak areas of all radioactive species
in the chromatogram.

Analytical HPLC Conditions

Parameter Specification

Column SphereClone C18, 250 x 4.6 mm (or equivalent)
Mobile Phase Acetonitrile : 70 mM NaH2PO4 (70:30)

Flow Rate 2.0 mL/min

Detection UV (e.g., 254 nm) and radioactivity detector
Retention Time Approximately 4.8 minutes

o Molar Activity:
o Measure the total radioactivity of the batch using a dose calibrator.

o Determine the mass of GSK215083 by comparing the UV peak area of the product to a
standard curve of the reference standard.

o Calculate the molar activity (Activity / moles).

e Residual Solvents: Analyze a sample using a validated GC method to quantify residual
ethanol and acetonitrile.

o Bacterial Endotoxins and Sterility: Perform these tests according to USP guidelines. Due to
the short half-life of Carbon-11, the product may be released for use before completion of the
sterility test.

Quality Control Workflow Diagram
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Caption: Quality control testing workflow for [L1C]|GSK215083.

¢ To cite this document: BenchChem. [Application Notes and Protocols: [11C]GSK215083
Radiosynthesis and Quality Control]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579285/docs#application-notes-and-protocols-11c-
gsk215083-radiosynthesis-and-quality-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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